Cas no 4380-99-8 (Benzoic acid, 3,3'-(1,2-ethanediyl)bis-)

• Product Name: Benzoic acid, 3,3'-(1,2-ethanediyl)bis-
• CAS No: 4380-99-8
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 1516028
• Update Time: 2024-08-23

Benzoic acid, 3,3'-(1,2-ethanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,3'-(1,2-ethanediyl)bis-

• Inchi： 1S/C16H14O4/c17-15(18)13-5-1-3-11(9-13)7-8-12-4-2-6-14(10-12)16(19)20/h1-6,9-10H,7-8H2,(H,17,18)(H,19,20)
• InChI Key： CKUOWXIVMDLNKO-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C=1)C(O)=O)CC1C=CC=C(C=1)C(O)=O

Computed Properties

• Exact Mass: 270.08922

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Melting Point: 264-265 °C(Solv: benzene (71-43-2); acetone (67-64-1))
• Boiling Point: 486.9±38.0 °C(Predicted)
• PSA: 74.6
• pka: 3.96±0.10(Predicted)